Cas no 850935-63-6 (N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 850935-63-6
• MF: C₁₆H₂₀N₄O₄S
• MW: 364.419402122498
• CID: 6150621
• PubChem ID: 2155589
• Update Time: 2025-06-08

N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide
• N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-piperidin-1-ylsulfonylbenzamide
• KUC113250N
• AKOS024585655
• KUC11332N
• KSC-341-032-1
• 850935-63-6
• F0593-0037
• N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide

• Inchi： 1S/C16H20N4O4S/c1-2-14-18-19-16(24-14)17-15(21)12-6-8-13(9-7-12)25(22,23)20-10-4-3-5-11-20/h6-9H,2-5,10-11H2,1H3,(H,17,19,21)
• InChI Key： DJANAAKXQJBCRG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(CC)O2)=O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 364.12052631g/mol
• Monoisotopic Mass: 364.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 114Ų

Additional information on N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide

N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide (CAS No. 850935-63-6): An Overview of a Promising Compound in Medicinal Chemistry

N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide (CAS No. 850935-63-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamides and features a unique structural arrangement that includes an oxadiazole ring and a piperidine sulfonyl group. These structural elements contribute to its diverse biological activities, making it a subject of extensive research and development.

The chemical structure of N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide is characterized by a benzene ring substituted with a piperidine sulfonyl group at the para position and an oxadiazole ring at the meta position. The ethyl group attached to the oxadiazole ring adds to the compound's lipophilicity, which is crucial for its pharmacokinetic properties. The piperidine sulfonyl group, on the other hand, imparts polarity and enhances the compound's solubility in aqueous environments.

Recent studies have highlighted the potential of N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This dual inhibition mechanism makes it a valuable candidate for developing new anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt and Erk1/2 kinases, which are frequently overactivated in many types of cancer. These findings suggest that N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide could be a promising lead compound for developing novel anticancer therapies.

The pharmacokinetic profile of N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide has also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for oral administration in clinical settings. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-(piperidine-1-sulfonyl)benzamide in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's therapeutic potential and pave the way for its use in treating various diseases.

In conclusion, N-(5-Ethyl-1,3,4-Oxadiazol--yl)-4-(Piperidine--Sulfonyl)Benzamide (CAS No. 850935--6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing the treatment of inflammatory diseases and cancer.